Cas no 1881108-01-5 (3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde
• CAS No: 1881108-01-5
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5702246
• Update Time: 2025-05-28

3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 130547553
• Benzaldehyde, 3-fluoro-2-(3-methoxy-1-azetidinyl)-
• 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde

• Inchi： 1S/C11H12FNO2/c1-15-9-5-13(6-9)11-8(7-14)3-2-4-10(11)12/h2-4,7,9H,5-6H2,1H3
• InChI Key： BVNKKNUXJUDLJK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1N1CC(OC)C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 309.9±42.0 °C(Predicted)
• pka: 3.60±0.60(Predicted)

Additional information on 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde

Recent Advances in the Study of 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde (CAS: 1881108-01-5)

3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde (CAS: 1881108-01-5) is a fluorinated benzaldehyde derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and methoxy functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The structural features of 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde make it a versatile scaffold for medicinal chemistry. The presence of the fluorine atom enhances the compound's metabolic stability and binding affinity, while the azetidine ring contributes to its conformational rigidity, which is advantageous for drug design. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, as well as investigating its reactivity in various coupling reactions to generate diverse derivatives.

One of the most notable applications of 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde is in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to modulate their activity with high specificity is a major focus of drug discovery efforts. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, including those involved in cancer cell proliferation and immune response regulation.

In addition to its role in kinase inhibition, 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde has also been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, makes it a promising candidate for the treatment of neurodegenerative disorders. Recent preclinical studies have shown that certain derivatives of this compound can modulate neurotransmitter receptors, offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde has been optimized in recent years to address challenges related to scalability and cost-effectiveness. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient production of this compound on a larger scale. These improvements are critical for its broader application in drug discovery and development.

Looking ahead, the continued exploration of 3-Fluoro-2-(3-methoxyazetidin-1-yl)benzaldehyde and its derivatives holds great promise for the identification of new therapeutic agents. Future research directions may include further structural optimization to enhance potency and selectivity, as well as in-depth mechanistic studies to elucidate the compound's mode of action. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.